Cas no 13461-01-3 (Acepromethazine)

Acepromethazine Properties

Names and Identifiers

• Ethanone,1-[10-[2-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-
• 1-[10-[2-(dimethylamino)propyl]phenothiazin-2-yl]ethanone
• Acepromethazine
• Aceprometazin
• Aceprometazina
• Aceprometazinum
• EINECS 236-661-9
• aceprometazine
• 1-[10-[2-(Dimethylamino)propyl]-10H-phenothiazin-2-yl]ethanone
• Aceprometazine [INN:DCF]
• BRN 0038528
• 984N9YTM4Y
• Aceprometazine
• CHEBI:53770
• Aceprometazinum [INN-Latin]
• Ethanone, 1-(10-(2-(dimethylamino)propyl)-10H-phenothiazin-2-yl)-
• CB 1664
• Aceprometazina (INN-Spanish)
• CS-0017587
• CHEMBL2104054
• 13461-01-3
• 1-(10-(2-(Dimethylamino)propyl)-10H-phenothiazin-2-yl)ethanone
• SCHEMBL142393
• 1-[10-[2-(Dimethylamino)propyl]-10H-phenothiazin-2-yl]ethanone; 10-[2-(Dimethylamino)propyl]phenothiazin-2-yl Methyl Ketone; 1664CB; Aceprometazine
• DA-60713
• 1-{10-[2-(DIMETHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-2-YL}ETHAN-1-ONE
• CB-1664
• 1-(10-(2-(dimethylamino)propyl)-10H-phenothiazin-2-yl)ethan-1-one
• Aceprometazina [INN-Spanish]
• HY-A0243
• DTXSID00864407
• DB01615
• 1-{10-[2-(dimethylamino)propyl]-10H-phenothiazin-2-yl}ethanone
• UNII-984N9YTM4Y
• 10-(2-(Dimethylamino)propyl)phenothiazin-2-yl methyl ketone
• 1664 CB
• ACEPROMETAZINE [WHO-DD]
• 4-27-00-02910 (Beilstein Handbook Reference)
• DTXCID00812928
• Q2823821
• KETONE, 10-(2-(DIMETHYLAMINO)PROPYL)PHENOTHIAZIN-2-YL METHYL
• Aceprometazinum (INN-Latin)
• NS00001288
• ACEPROMETAZINE (MART.)
• ACEPROMETAZINE [MART.]
• 1664CB; Acepromethazine
• ACEPROMETAZINE [INN]
• Ethanone, 1-(10-(2-(dimethylamino)propyl)-10H-phenothiazin-2-yl)-(9CI)
• +Expand

• InChIKey： XLOQNFNTQIRSOX-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H22N2OS/c1-13(20(3)4)12-21-16-7-5-6-8-18(16)23-19-10-9-15(14(2)22)11-17(19)21/h5-11,13H,12H2,1-4H3
• SMILES： CN(C(CN1C2=CC=CC=C2SC2C=CC(=CC1=2)C(=O)C)C)C

Computed Properties

• Exact Mass: 326.14500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 326.145284
• Heavy Atom Count: 23
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 48.8

Experimental Properties

• LogP: 4.50700
• PSA: 48.85000
• Refractive Index: 1.5950 (estimate)
• Boiling Point: 490.1°Cat760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 250.2°C
• Density: 1.1075 (rough estimate)

Acepromethazine Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Warehouse ventilation and low temperature drying
• Signal Word：warning

Acepromethazine Customs Data

• HS CODE：2934300000
• Customs Data：

  China Customs Code:

  2934300000

  Overview:

  2934300000. Compounds containing a phenothiazine ring system(Phenothiazine ring system, whether hydrogenated or not,Compounds not further fused ). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934300000. other compounds containing in the structure a phenothiazine ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%